Cas no 2624417-27-0 (N-Cyclohexyl-4-fluoro-2-methoxybenzamide)

• Product Name: N-Cyclohexyl-4-fluoro-2-methoxybenzamide
• CAS No: 2624417-27-0
• MF: C₁₄H₁₈FNO₂
• MW: 251.2966
• CID: 5077276
• Update Time: 2025-06-08

N-Cyclohexyl-4-fluoro-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclohexyl-4-fluoro-2-methoxybenzamide

• Inchi： 1S/C14H18FNO2/c1-18-13-9-10(15)7-8-12(13)14(17)16-11-5-3-2-4-6-11/h7-9,11H,2-6H2,1H3,(H,16,17)
• InChI Key： HOXLVWDPKQTTQF-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])C(N([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3

Additional information on N-Cyclohexyl-4-fluoro-2-methoxybenzamide

Professional Introduction to N-Cyclohexyl-4-fluoro-2-methoxybenzamide (CAS No: 2624417-27-0)

N-Cyclohexyl-4-fluoro-2-methoxybenzamide, identified by its CAS number 2624417-27-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of both fluoro and methoxy substituents on the benzene ring enhances its chemical properties, making it a valuable candidate for various biochemical applications.

The molecular structure of N-Cyclohexyl-4-fluoro-2-methoxybenzamide consists of a benzene core substituted with a fluoro group at the 4-position and a methoxy group at the 2-position. The amide group is linked to a cyclohexyl side chain, which contributes to the compound's solubility and stability in various solvents. This structural configuration not only influences its physical properties but also plays a crucial role in its biological activity.

In recent years, N-Cyclohexyl-4-fluoro-2-methoxybenzamide has been extensively studied for its potential applications in drug discovery. The fluoro substituent, in particular, is known for its ability to enhance metabolic stability and binding affinity to biological targets. This has made it a popular choice for designing novel pharmaceutical agents that require precise molecular interactions.

One of the most promising areas of research involving N-Cyclohexyl-4-fluoro-2-methoxybenzamide is its role as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop compounds with potential therapeutic effects in various diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors, making them candidates for treating conditions such as inflammation and neurodegenerative disorders.

The methoxy group in N-Cyclohexyl-4-fluoro-2-methoxybenzamide also contributes to its versatility in chemical modifications. This allows scientists to introduce additional functional groups or alter existing ones, creating a diverse library of analogs with tailored properties. Such modifications are essential for optimizing drug candidates for clinical use, ensuring they meet stringent pharmacokinetic and pharmacodynamic requirements.

Recent advancements in computational chemistry have further enhanced the understanding of N-Cyclohexyl-4-fluoro-2-methoxybenzamide's interactions with biological systems. Molecular modeling techniques have been employed to predict how this compound binds to target proteins, providing insights into its mechanism of action. These studies have not only validated experimental findings but also guided the design of more effective derivatives.

The synthesis of N-Cyclohexyl-4-fluoro-2-methoxybenzamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can obtain high-quality material for their studies. These methods often involve catalytic processes and greener solvents, aligning with the growing emphasis on sustainable chemistry practices.

As interest in targeted therapies continues to grow, N-Cyclohexyl-4-fluoro-2-methoxybenzamide has emerged as a key building block in the development of small molecule drugs. Its unique structural features make it suitable for designing compounds that interact selectively with disease-causing targets, minimizing side effects and improving patient outcomes. This has spurred further research into its applications in oncology, immunology, and other therapeutic areas.

The future prospects of N-Cyclohexyl-4-fluoro-2-methoxybenzamide are promising, with ongoing studies exploring its potential in drug development. Collaborative efforts between academia and industry are expected to yield novel derivatives with enhanced efficacy and safety profiles. As our understanding of biological systems continues to evolve, this compound will likely play an increasingly important role in addressing complex diseases.